N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C18H24N4O4S/c1-12-5-6-15(25-4)16(11-12)27(23,24)21-17-13(2)19-18(20-14(17)3)22-7-9-26-10-8-22/h5-6,11,21H,7-10H2,1-4H3
• InChI Key: OCVZWTZMDFPSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=C(N=C(N=C2C)N3CCOCC3)C
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that selectively targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.

Scientific Research Applications

Antimicrobial and Anti-Tuberculosis Applications

A study explored the synthesis and biological evaluation of novel thiourea derivatives bearing the benzenesulfonamide moiety for activity against Mycobacterium tuberculosis. The structure-activity relationship (SAR) analysis indicated that certain moieties, such as benzo[1,3]dioxol and 4-morpholinyl-4-phenyl, significantly enhance antimycobacterial activity (Ghorab et al., 2017).

Alzheimer’s Disease Therapeutic Agents

Another research focused on the synthesis of sulfonamides derived from 4-methoxyphenethylamine, demonstrating that some derivatives exhibited significant inhibitory activity against acetylcholinesterase, a target enzyme in Alzheimer’s disease treatment. This study highlights the potential of sulfonamide derivatives in developing new therapeutic agents for neurodegenerative diseases (Abbasi et al., 2018).

Anti-Inflammatory and Analgesic Agents

Research into the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone indicated that certain derivatives possess cyclooxygenase (COX) inhibitory, analgesic, and anti-inflammatory activities. This suggests the potential application of sulfonamide derivatives in the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Anticholinesterase Agents

A study on HLö 7 dimethanesulfonate, a bispyridinium-dioxime compound, demonstrated potent reactivating efficiency against organophosphate-inhibited acetylcholinesterase (AChE), highlighting the relevance of sulfonamide derivatives in developing antidotes against organophosphate poisoning (Eyer et al., 2005).